3-[methyl(pyrrolidin-3-yl)amino]-1??,2-benzothiazole-1,1-dione hydrochloride

• IUPAC Name: N-methyl-1,1-dioxo-N-pyrrolidin-3-yl-1,2-benzothiazol-3-amine;hydrochloride
• InChI: InChI=1S/C12H15N3O2S.ClH/c1-15(9-6-7-13-8-9)12-10-4-2-3-5-11(10)18(16,17)14-12;/h2-5,9,13H,6-8H2,1H3;1H
• InChI Key: ZKEZICMGADMYRN-UHFFFAOYSA-N
• Canonical SMILES: CN(C1CCNC1)C2=NS(=O)(=O)C3=CC=CC=C32.Cl
• Molecular Formula: C12H16ClN3O2S
• Molecular Weight: 301.79 g/mol

Description

The compound seems to contain a pyrrolidine ring, which is a five-membered ring with one nitrogen atom. Pyrrolidine is used widely by medicinal chemists to obtain compounds for the treatment of human diseases.

Synthesis Analysis

The synthesis of pyrrolidine derivatives can be achieved through various methods. One common approach is the ring construction from different cyclic or acyclic precursors. Another approach is the functionalization of preformed pyrrolidine rings.

Molecular Structure Analysis

The pyrrolidine ring is characterized by sp3 hybridization, which contributes to the stereochemistry of the molecule and allows for efficient exploration of the pharmacophore space. The non-planarity of the ring also leads to increased three-dimensional coverage.

Physical And Chemical Properties Analysis

The physical and chemical properties of the compound would depend on its exact structure. For example, a compound with a similar structure, ®-2-(Methyl(pyrrolidin-3-yl)amino)ethan-1-ol hydrochloride, is a solid.

Mechanism of Action

Target of Action

Compounds with a pyrrolidine ring have been widely used by medicinal chemists to obtain compounds for the treatment of human diseases .

Mode of Action

It’s known that the spatial orientation of substituents on the pyrrolidine ring can lead to a different biological profile of drug candidates, due to the different binding mode to enantioselective proteins .

Biochemical Pathways

Compounds with a pyrrolidine ring have been reported to have bioactive molecules with target selectivity .

Pharmacokinetics

The compound has a molecular weight of 17025 , which could influence its pharmacokinetic properties.

Result of Action

Compounds with a pyrrolidine ring have been reported to show nanomolar activity against certain targets .

Action Environment

The compound is stored at 4 degrees celsius , suggesting that temperature could be an important environmental factor for its stability.

Future Directions

The future directions in the research and development of pyrrolidine derivatives are promising. Medicinal chemists continue to explore the design of new pyrrolidine compounds with different biological profiles.